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The NycoCard CRP Whole Blood assay is a rapid, instrument-free, immunofiltration test designed for the

quantitative determination of C-Reactive Protein (CRP) at the point of care. CRP is a key acute-phase

protein, and its rapid measurement is valuable for the detection and evaluation of infection and inflammatory

disorders [1] [2] [3].

Principle of the Assay

The NycoCard CRP test is based on an immunofiltration methodology [3]. The process involves the

following steps:

A cell-solubilizing dilution liquid is used to prepare the sample [4].

A small volume (25 µL) of the prepared whole blood, serum, or plasma is applied to the test device
[4].

CRP in the sample is bound by a membrane-bound antibody at the capture site [4].
A gold-conjugated antibody is then used, which binds to the captured CRP, producing a visible

signal that can be quantified visually by comparing the spot intensity to a reference card or with a
dedicated NycoCard reader [1] [4].

The following diagram illustrates the key steps in the assay procedure and its clinical application pathway:
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Performance Characteristics and Validation Data

The assay's performance has been validated in multiple studies comparing it to standard laboratory methods,

such as the Tina-quant CRP assay on a Hitachi 917 analyzer [1] [3].

Table 1: Method Comparison Studies vs. Tina-quant CRP

Study Parameter
NycoCard CRP Whole
Blood (Clouth et al.,
2009) [3]

NycoCard CRP Whole
Blood (Russian Study,
2008) [1]

Turbidimetric Micros
CRP (Clouth et al.,
2009) [3]

Correlation
Coefficient (R)

0.9838 0.9838 0.9934

Passing-
Bablock
Regression

Equivalence Equivalence Equivalence

Bland-Altman
Test

No systematic bias No systematic bias No systematic bias

Table 2: Assay Precision and Operational Specifications

Parameter Specification Notes / Source

Within-Run Precision
(CV)

6.7% - 12.5% [4]

Between-Run
Precision (CV)

10.1% - 14.7% [4]

Precision in Ref.
Interval (CV)

1.8759% [3]
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Parameter Specification Notes / Source

Detection Limit 12 mg/L [4]

Sample Volume 25 µL Capillary or venous whole blood, serum, plasma

[4] [3]

Sample Types Whole Blood, Serum,

Plasma

Citrate, heparin, and EDTA whole blood give

identical curves [2] [4]

Table 3: Analysis of Interfering Substances

Substance Effect on Measured CRP Notes / Source

Intralipid (Lipids) Increase by 10-20% [4]

Bilirubin No change [4]

Rheumatoid Factor No change [4]

Serum Amyloid P Component No change [4]

Detailed Experimental Protocol

Specimen Collection and Handling:

Sample Types: The test is validated for use with capillary whole blood (fingerstick), venous whole
blood, serum, or plasma [2] [3].

Anticoagulants: Samples can be collected in citrate, heparin, or EDTA. Studies show essentially
identical dose-response curves across these anticoagulants [4].

Storage: For immediate analysis at the point of care. If testing is delayed, follow manufacturer
guidelines for sample stability.

Step-by-Step Testing Procedure:

Reagent Preparation: Ensure all reagents, including the dilution liquid and test devices, are at room
temperature before use.
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Sample Dilution: Mix the whole blood sample with the provided solubilizing dilution liquid in the

specified ratio [4].
Application: Using a pipette, apply exactly 25 µL of the diluted sample to the sample well of the

NycoCard test device [4].
Immunofiltration: Allow the sample to be completely absorbed through the membrane.

Conjugate Addition: Add the specified volume of the gold-conjugated antibody to the device.
Washing: Perform a wash step as per the manufacturer's instructions to remove unbound conjugate.

Signal Development: Allow the spot to develop fully. The intensity of the resulting spot is proportional
to the CRP concentration in the sample.

Quantification: Read the CRP concentration by visually comparing the spot to a calibrated reference
card provided with the test kit, or by using a dedicated NycoCard reader for higher precision [1].

Quality Control:

It is recommended to run external quality control materials (e.g., normal and elevated CRP levels)
periodically to ensure the test is performing within specified ranges.

Application in Clinical and Research Workflows

The following diagram outlines the decision-making process for utilizing the NycoCard CRP assay in a

clinical or research setting, highlighting its role in managing patient care:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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